Cas no 132430-59-2 (1-Benzyl-5-bromo-1H-imidazole)

• Product Name: 1-Benzyl-5-bromo-1H-imidazole
• CAS No: 132430-59-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD19688638
• CID: 1034514
• PubChem ID: 14782915
• Update Time: 2025-11-06

1-Benzyl-5-bromo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-bromo-1H-imidazole
• AK131384
• 5-bromo-1-benzyl-1H-imidazole
• 1-benzyl-5-bromoimidazole
• FCH1359703
• AM86508
• RL01504
• 1H-Imidazole, 5-bromo-1-(phenylmethyl)-
• ST2408651
• AX8252307
• J-504304
• A888295
• DS-2935
• CS-0156307
• AKOS016014500
• MFCD19688638
• DTXSID70563950
• N10277
• 132430-59-2
• SCHEMBL23130914
• DB-092968

• MDL： MFCD19688638
• Inchi： 1S/C10H9BrN2/c11-10-6-12-8-13(10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： BTRXUOMSVCJYPE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 366.1±17.0 °C at 760 mmHg
• Flash Point: 175.2±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Benzyl-5-bromo-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides